Cas no 58379-83-2 (Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl-)

Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl- structure
58379-83-2 structure
Product Name:Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl-
CAS No:58379-83-2
MF:C13H17NO2S
MW:251.34458231926
CID:365929
PubChem ID:45789946
Update Time:2025-04-19

Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl-
    • 1-(1-isocyanopentylsulfonyl)-4-methylbenzene
    • 1-[(1-isocyanopentyl)sulfonyl]-4-methylBenzene
    • 1-N-BUTYL-1-TOSYLMETHYL ISOCYANIDE
    • 1-n-butyltosylmethylisocyanide
    • FT-0604121
    • 58379-83-2
    • DTXSID40672124
    • 1-(1-isocyanopentane-1-sulfonyl)-4-methylbenzene
    • 1-(1-isocyanopentanesulfonyl)-4-methylbenzene
    • AB22204
    • SCHEMBL186606
    • UJVOYIUYZNRPPZ-UHFFFAOYSA-N
    • 1-N-Butyl-1-tosylmethylisocyanide
    • Inchi: 1S/C13H17NO2S/c1-4-5-6-13(14-3)17(15,16)12-9-7-11(2)8-10-12/h7-10,13H,4-6H2,1-2H3
    • InChI Key: UJVOYIUYZNRPPZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(CCCC)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 251.09800
  • Monoisotopic Mass: 251.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.51580

Benzene,1-[(1-isocyanopentyl)sulfonyl]-4-methyl- Related Literature

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